Cas no 224047-41-0 ((Rac)-Brassinazole)

(Rac)-Brassinazole is a synthetic brassinosteroid biosynthesis inhibitor widely used in plant physiology research. As a racemic mixture, it effectively blocks the activity of cytochrome P450 monooxygenases, particularly DWARF4 (DWF4), which are critical for brassinosteroid synthesis. This compound serves as a valuable tool for studying brassinosteroid signaling pathways and their roles in plant growth and development. (Rac)-Brassinazole exhibits high specificity and potency, enabling precise modulation of brassinosteroid levels in experimental systems. Its chemical stability and solubility in common organic solvents facilitate easy handling in laboratory settings. Researchers utilize this compound to investigate phenotypic effects of brassinosteroid deficiency and to elucidate the complex interactions between brassinosteroids and other plant hormones.

(Rac)-Brassinazole structure

Product Name:(Rac)-Brassinazole

CAS No:224047-41-0

MF:C₁₈H₁₈ClN₃O

MW:327.808022975922

MDL:MFCD08276319

CID:244661

PubChem ID:87558534

Update Time:2025-07-02

(Rac)-Brassinazole Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-1-ethanol,b-[(4-chlorophenyl)methyl]-a-methyl-a-phenyl-
- Brassinazole
- 4-(4-chlorophenyl)-2-phenyl-3-(1,2,4-triazol-1-yl)butan-2-ol
- Brassinazole
- 1-[2-(4-Chlorophenyl)-1-(1-hydroxy-1-phenylethyl)ethyl]-1,2,4-triazole
- 3-(4-Chlorophenyl)-1-methyl-1-phenyl-2-(1,2,4-triazol-1-yl)-1-propanol
- 4-(4-chlorophenyl)-2-phenyl-3-(1H-1,2,4-triazol-1-yl)butan-2-ol
- N9XRW3TF90
- AOB3534
- 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methyl)-alpha-methyl-alpha-phenyl-
- DB
- (Rac)-Brassinazole
- MDL： MFCD08276319
- Inchi： 1S/C18H18ClN3O/c1-18(23,15-5-3-2-4-6-15)17(22-13-20-12-21-22)11-14-7-9-16(19)10-8-14/h2-10,12-13,17,23H,11H2,1H3
- InChI Key： YULDTPKHZNKFEY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CC(C(C)(C1C=CC=CC=1)O)N1C=NC=N1

Computed Properties

Exact Mass: 327.11400
Monoisotopic Mass: 327.11384
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.6
Topological Polar Surface Area: 50.9

Experimental Properties

Color/Form: White ~ yellow crystal powder
Density: 1.22
Boiling Point: 533.1°C at 760 mmHg
Flash Point: 276.2°C
Refractive Index: 1.616
PSA: 50.94000
LogP: 3.62300

(Rac)-Brassinazole Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： 24/25

(Rac)-Brassinazole Pricemore >>

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